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Compound of Interest

Compound Name: Dimethyl docosanedioate

Cat. No.: B3044279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dimethyl docosanedioate,

including its chemical identifiers, physical and chemical properties, a representative

experimental protocol for its synthesis, and a visualization of the synthetic workflow. This

document is intended to serve as a valuable resource for professionals in research and

development.

Chemical Identifiers
Identifier Value

CAS Number 22399-98-0[1]

IUPAC Name dimethyl docosanedioate

Physicochemical Properties
The following table summarizes key quantitative data for Dimethyl docosanedioate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3044279?utm_src=pdf-interest
https://www.benchchem.com/product/b3044279?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-docosanedioate
https://www.benchchem.com/product/b3044279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₄H₄₆O₄ PubChem

Molecular Weight 398.6 g/mol PubChem[1]

Monoisotopic Mass 398.33960994 Da PubChem[1]

Topological Polar Surface Area 52.6 Å² PubChem[1]

Complexity 321 PubChem[1]

Experimental Protocol: Synthesis of Dimethyl
Docosanedioate
The following is a representative protocol for the synthesis of Dimethyl docosanedioate via

Fischer esterification of docosanedioic acid. This method is analogous to the synthesis of other

long-chain dimethyl dicarboxylates.

Materials:

Docosanedioic acid

Methanol (MeOH), anhydrous

Sulfuric acid (H₂SO₄), concentrated

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend docosanedioic acid in an excess of anhydrous methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-docosanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-docosanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-docosanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-docosanedioate
https://www.benchchem.com/product/b3044279?utm_src=pdf-body
https://www.benchchem.com/product/b3044279?utm_src=pdf-body
https://www.benchchem.com/product/b3044279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

suspension.

Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitoring by TLC or GC-MS is recommended).

Work-up:

Cool the reaction mixture to room temperature.

Reduce the volume of methanol using a rotary evaporator.

Dilute the residue with an organic solvent (e.g., diethyl ether) and water.

Separate the organic layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter to remove the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude Dimethyl docosanedioate by recrystallization or column

chromatography.

Visualizations
The following diagram illustrates the general workflow for the synthesis of Dimethyl
docosanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

